3-(4-Nitrophenylsulfonamido)propanoic acid

• IUPAC Name: 3-[(4-nitrophenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C9H10N2O6S/c12-9(13)5-6-10-18(16,17)8-3-1-7(2-4-8)11(14)15/h1-4,10H,5-6H2,(H,12,13)
• InChI Key: WBULOUVRHAKHDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)NCCC(=O)O
• Molecular Formula: C9H10N2O6S
• DSSTOX Substance ID: DTXSID60327023
• Molecular Weight: 274.25 g/mol
• CAS RN: 179174-23-3

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel sulfonamide compound, ( {4-nitrophenyl}sulfonyl)tryptophan (DNSPA), was synthesized from 4-nitrobenzenesulphonylchloride and L-tryptophan precursors. The slow evaporation method was used to form single crystals of the named compound from a methanolic solution.

Molecular Structure Analysis

The molecular structure of “3-(4-Nitrophenylsulfonamido)propanoic acid” can be found in various databases. The compound has a molecular formula of C9H10N2O6S.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be found in various databases. For instance, the compound has a molecular weight of 274.25 g/mol.

Scientific Research Applications

X-Ray Structural Characterization and Hirshfeld Surface Analysis

• Research on 4-(2-nitrophenylsulfonamido)benzoic acid and its tri-n-butyltin(IV) complex revealed insights into their structural properties. These compounds have unique crystalline structures and polymers, with applications in material science and chemistry (Bomfim Filho et al., 2019).

Copper-Catalyzed Synthesis of Sulfonamides

• A study demonstrated the synthesis of sulfonamides from nitroarenes, including 3-(4-Nitrophenylsulfonamido)propanoic acid, via the insertion of sulfur dioxide. This method is significant for organic synthesis and pharmaceuticals (Wang et al., 2020).

Antimalarial and Antitrypanosomal Agents

• Research into novel dipeptide-sulfonamides, which includes derivatives of this compound, showed potential as antiprotozoal agents. This is crucial for developing new treatments for diseases like malaria and trypanosomiasis (Ekoh et al., 2021).

Electrochemical Synthesis and Antimicrobial Activity

• A study on the electrochemical synthesis of diverse sulfonamide derivatives highlighted their antimicrobial properties. This research is relevant for developing new antimicrobial agents (Varmaghani et al., 2017).

Synthesis of a PET Tracer Precursor

• The novel sulfonamide derivative, N,N,N,6-tetramethyl-2-(4- nitrophenylsulfonamido)pyrimidin-4-ammonium chloride, synthesized for use as a PET tracer precursor, is an example of the application of these compounds in medical imaging (Gebhardt & Saluz, 2012).

Synthesis and Characterization of 3-(Phenylsulfonimidoyl)propanoic Acid Derivatives

• The synthesis and characterization of 3-(phenylsulfonimidoyl)propanoic acid derivatives offer insights into their potential applications in pharmaceuticals and organic chemistry (Tye & Skinner, 2002).

Safety and Hazards

The safety data sheet for a similar compound, propanoic acid, indicates that it is flammable and may cause severe skin burns and eye damage. It may also cause respiratory irritation.